Cas no 65168-20-9 (1,3-Naphthalenedisulfonicacid,7-hydroxy-8-[2-[4'-[2-(4-hydroxyphenyl)diazenyl]-3,3'-dimethyl[1,1'-biphenyl]-4-yl]diazenyl]-,sodium salt (1:2))

• Product Name: 1,3-Naphthalenedisulfonicacid,7-hydroxy-8-[2-[4'-[2-(4-hydroxyphenyl)diazenyl]-3,3'-dimethyl[1,1'-biphenyl]-4-yl]diazenyl]-,sodium salt (1:2)
• CAS No: 65168-20-9
• MF: C₃₀H₂₂N₄Na₂O₈S₂
• MW: 676.627226352692
• CID: 507279
• PubChem ID: 174089
• Update Time: 2025-04-19

1,3-Naphthalenedisulfonicacid,7-hydroxy-8-[2-[4'-[2-(4-hydroxyphenyl)diazenyl]-3,3'-dimethyl[1,1'-biphenyl]-4-yl]diazenyl]-,sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,3-Naphthalenedisulfonicacid,7-hydroxy-8-[2-[4'-[2-(4-hydroxyphenyl)diazenyl]-3,3'-dimethyl[1,1'-biphenyl]-4-yl]diazenyl]-,sodium salt (1:2)
• disodium 7-hydroxy-8-[[4'-[(4-hydroxyphenyl)azo]-3,3'-dimethyl[1,1'-biphenyl]-4-yl]azo]naphthalene-1,3-disulphonate
• disodium,(8Z)-8-[[2-methyl-4-[3-methyl-4-[2-(4-oxocyclohexa-2,5-dien-1-ylidene)hydrazinyl]phenyl]phenyl]hydrazinylidene]-7-oxonaphthalene-1,3-disulfonate
• 1,3-Naphthalenedisulfonic acid, 7-hydroxy-8-((4'-((4-hydroxyphenyl)azo)-3,3'-dimethyl(1,1'-biphenyl)-4-yl)azo)-, disodium salt
• 1,3-Naphthalenedisulfonic acid, 7-hydroxy-8-(2-(4'-(2-(4-hydroxyphenyl)diazenyl)-3,3'-dimethyl(1,1'-biphenyl)-4-yl)diazenyl)-, sodium salt (1:2)
• 7-Hydroxy-8-((4'-((p-hydroxyphenyl)azo)-3,3'-dimethyl-4-biphenylyl)azo)-1,3-naphthalenedisulfonic acid, disodium salt
• Disodium 7-hydroxy-8-((4'-((4-hydroxyphenyl)azo
• NS00088356
• 1,3-Naphthalenedisulfonic acid, 7-hydroxy-8-[[4'-[(4-hydroxyphenyl)azo]-3,3'-dimethyl[1,1'-biphenyl]-4-yl]azo]-, disodium salt
• EINECS 265-590-6
• Disodium 7-hydroxy-8-((4'-((4-hydroxyphenyl)azo)-3,3'-dimethyl(1,1'-biphenyl)-4-yl)azo)naphthalene-1,3-disulphonate
• 1,3-Naphthalenedisulfonic acid, 7-hydroxy-8-[2-[4'-[2-(4-hydroxyphenyl)diazenyl]-3,3'-dimethyl[1,1'-biphenyl]-4-yl]diazenyl]-, sodium salt (1:2)
• DTXSID10889848
• 65168-20-9

• Inchi： 1S/C30H24N4O8S2.2Na/c1-17-13-19(3-10-25(17)32-31-22-6-8-23(35)9-7-22)20-4-11-26(18(2)14-20)33-34-30-27(36)12-5-21-15-24(43(37,38)39)16-28(29(21)30)44(40,41)42;;/h3-16,35-36H,1-2H3,(H,37,38,39)(H,40,41,42);;/q;2*+1/p-2/b32-31+,34-33+;;
• InChI Key： PZENUETZKKBROI-DUCFOALUSA-L
• SMILES： S(C1C=C(C=C2C=CC(=C(C2=1)/N=N/C1C=CC(=CC=1C)C1C=CC(=C(C)C=1)/N=N/C1C=CC(=CC=1)O)O)S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 676.06766
• Monoisotopic Mass: 676.067444
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 46
• Rotatable Bond Count: 5
• Complexity: 1460
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 214

Experimental Properties

• PSA: 204.3